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These application notes provide a comprehensive guide to the use of Isotrak® geometry
sources for the accurate analysis of environmental samples using gamma-ray spectrometry.
Adherence to these protocols is crucial for obtaining reliable and traceable results in
environmental monitoring and related fields.

Introduction to Isotrak Geometry Sources

Isotrak® geometry sources, from Eckert & Ziegler, are high-quality, traceable radioactive
reference standards designed for the calibration of gamma-ray spectrometers.[1] Their primary
application in environmental analysis is to ensure the accuracy of radioactivity measurements
in various sample matrices such as soil, water, vegetation, and air filters.

The key principle behind the use of geometry sources is to match the calibration standard's
physical form (geometry), density, and matrix composition as closely as possible to the
environmental sample being analyzed.[1] This minimizes uncertainties in the measurement
results that can arise from differences in gamma-ray attenuation and scattering between the
calibration source and the sample. Isotrak® sources are available in a variety of standard
geometries, including Marinelli beakers, bottles, and filter paper geometries, and can also be
customized to specific user requirements.[1][2] These sources are traceable to national and
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international standards, such as those from the National Institute of Standards and Technology
(NIST) in the USA and the Physikalisch-Technische Bundesanstalt (PTB) in Germany.[1]

Quantitative Data for a Representative Isotrak®
Geometry Source

The following table provides representative quantitative data for a mixed radionuclide gamma-
ray reference standard in a 1-liter Marinelli beaker geometry. This data is illustrative and is
typically provided in a Certificate of Calibration with each source. The uncertainties are
expanded uncertainties with a coverage factor of k=2, providing a level of confidence of
approximately 95%.[1]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://vonbv.com/reference-calibration-sources-eckert-ziegler/
https://vonbv.com/reference-calibration-sources-eckert-ziegler/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Emission
. . Photon . Reference Expanded
Radionuclid . Probability o ]
Half-Life Energy Activity Uncertainty
e (keV) per Decay (kBa) (kBa)
(%) q q
Americium-
432.2 years 59.54 35.9 4.5 +0.2
241 (2**Am)
Cadmium-
462.6 days 88.03 3.7 10.2 +0.5
109 (1°°Cd)
Cobalt-57
271.79 days 122.06 85.6 2.1 +0.1
(57C0)
Cerium-139
137.64 days 165.86 79.9 3.8 +0.2
(139Ce)
Mercury-203
y 46.61 days 279.20 81.5 1.5 +0.1
(**Hg)
Tin-113
115.09 days 391.69 64.9 3.2 +0.15
(113Sn)
Strontium-85
64.84 days 514.00 99.3 6.8 +0.3
(85Sr)
Cesium-137
30.07 years 661.66 85.1 4.1 +0.2
(137Cs)
Yttrium-88
106.63 days 898.04 93.7 8.9 +04
(8sy)
Cobalt-60
5.27 years 1173.23 99.9 5.5 +0.25
(GOCO)
Cobalt-60
5.27 years 1332.49 100.0 55 +0.25
(GOCO)

Note: This table is a representative example. The actual activities and uncertainties are specific
to each source and are detailed in its accompanying Certificate of Calibration.
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Experimental Protocols

Protocol for Efficiency Calibration of a High-Purity
Germanium (HPGe) Detector for Soil Sample Analysis

This protocol outlines the steps for performing an efficiency calibration of an HPGe detector
using an Isotrak® 1-liter Marinelli beaker geometry source for the subsequent analysis of soil
samples.

3.1.1. Materials and Equipment

High-Purity Germanium (HPGe) detector system with associated electronics (preamplifier,
amplifier, multichannel analyzer - MCA)

o Lead shielding for the detector

 |sotrak® 1-liter Marinelli beaker mixed radionuclide gamma-ray standard with a matrix
density similar to soil (e.g., 1.5 g/cm3)

o Empty 1-liter Marinelli beaker for background measurement
o Gamma-ray spectrometry analysis software

o Laboratory notebook or electronic record-keeping system
3.1.2. Pre-Calibration Checks

o System Stability Check: Ensure the HPGe detector and electronics have been powered on
and stable for at least 24 hours.

o Energy Calibration: Perform an energy calibration of the spectrometer using a known source
(e.g., 6°Co or 137Cs) to ensure the relationship between channel number and gamma-ray
energy is accurate.

o Resolution Check: Verify that the detector resolution (Full Width at Half Maximum - FWHM)
at a specific energy (e.g., 1332.5 keV for ¢°Co) is within the manufacturer's specifications.

3.1.3. Calibration Procedure
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e Background Measurement:

o Place the empty 1-liter Marinelli beaker on the HPGe detector in the same position that the
calibration source will be placed.

o Acquire a background spectrum for a sufficiently long time to obtain good counting
statistics. The counting time should be at least as long as the planned sample counting
time.

o Save the background spectrum file.
e Source Measurement:

o Carefully place the Isotrak® 1-liter Marinelli beaker geometry source on the HPGe
detector, ensuring a reproducible and centered position.

o Acquire a spectrum from the calibration source. The acquisition time should be long
enough to achieve a statistical uncertainty of less than 1% for the major photopeaks.

o Save the calibration spectrum file.

o Data Analysis and Efficiency Curve Generation:

[e]

Open the gamma-ray spectrometry software.
o Load the calibration spectrum.

o Perform a peak search and identify the photopeaks corresponding to the radionuclides in
the Isotrak® source.

o For each identified peak, determine the net peak area (total counts minus background
counts).

o Using the certified activity of each radionuclide from the Certificate of Calibration and the
emission probability of each gamma-ray, calculate the detection efficiency (€) for each
energy using the following formula:

€ = (Net Count Rate) / (Activity x Emission Probability)
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o Plot the calculated efficiencies as a function of gamma-ray energy.

o Fit the data points with a suitable function (e.g., polynomial or logarithmic) to generate the
efficiency calibration curve.

o Save the efficiency calibration file in the software. This calibration will be used for the
analysis of soil samples in 1-liter Marinelli beakers.

Protocol for the Analysis of a Soil Sample

e Sample Preparation:
o Collect a representative soil sample.

o Dry the soil sample to a constant weight at a temperature that does not volatilize the
radionuclides of interest (typically 105°C).

o Homogenize the dried sample by grinding and sieving.
o Accurately weigh the empty 1-liter Marinelli beaker.

o Fill the beaker with the homogenized soil sample to the same volume as the Isotrak®
geometry source. Tap the beaker gently to ensure a uniform density.

o Accurately weigh the filled beaker to determine the net mass of the soil sample.
e Sample Measurement:

o Place the soil sample-filled Marinelli beaker on the calibrated HPGe detector in the exact
same position used for the calibration.

o Acquire a gamma-ray spectrum of the soil sample for a predetermined counting time.
o Data Analysis:
o Load the sample spectrum into the gamma-ray spectrometry software.

o Apply the previously generated efficiency calibration.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

o lIdentify the radionuclides present in the soil sample by their characteristic gamma-ray

energies.

o The software will use the efficiency calibration to calculate the activity concentration of
each identified radionuclide in the soil sample, typically expressed in Becquerels per

kilogram (Bg/kg).

Visualizations

The following diagrams illustrate key workflows and concepts in the use of Isotrak geometry

sources.

Overall Workflow for Environmental Sample Analysis Using Isotrak® Geometry Sources
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Caption: Overall analysis workflow.
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Caption: HPGe detector calibration workflow.

Caption: Importance of matching geometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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